3-Cyano-5-(dimethylamino)benzoic acid

• IUPAC Name: 3-cyano-5-(dimethylamino)benzoic acid
• InChI: InChI=1S/C10H10N2O2/c1-12(2)9-4-7(6-11)3-8(5-9)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key: HPSVQVNWZVCAQW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC(=C1)C(=O)O)C#N
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• CAS No.: 453565-73-6

Description

3-Cyano-5-(dimethylamino)benzoic acid is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.202. The purity is usually 95%.
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Scientific Research Applications

Anion Recognition and Sensing

4-(N,N-Dimethylamino)benzoic acid has been directly applied for anion recognition in acetonitrile, demonstrating remarkable affinity and selectivity towards divalent anions such as HPO4^2- and SO4^2- over monovalent anions. This suggests the potential application of similar compounds in environmental monitoring and analytical chemistry for detecting specific anions in solutions (Hou & Kobiro, 2006).

Crystal Engineering and Polymorphism

Research on 4-(N,N-dimethylamino)benzoic acid and its analogs has led to the discovery of new polymorphs through cocrystallization techniques. These findings are essential in the field of crystal engineering, where polymorphism can significantly affect the material's physical properties and applicability in drug formulation and development (Aakeröy, Desper, & Levin, 2005).

Photophysical and Photoelectrochemical Studies

Compounds related to the query have been explored for their photophysical and (photo)electrochemical properties, highlighting their potential in developing dye-sensitized solar cells and photon-to-electron conversion technologies. Such research indicates the broader applicability of similar compounds in renewable energy technologies and materials science (Wang et al., 2005).

Fluorescent Chemo-sensors

Research on derivatives of N,N-dimethylamino benzoic acid shows their application as fluorescent chemo-sensors for selective and sensitive detection of specific chemicals, such as picric acid. This work underscores the importance of these compounds in developing new sensors for environmental monitoring, safety, and security (Vishnoi et al., 2015).

Mechanism of Action

Target of Action

It’s known that similar compounds are often used in the suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

It’s worth noting that compounds with similar structures have been used in the synthesis of coordination polymers via in situ [2+3] cycloaddition reactions .

Biochemical Pathways

Similar compounds have been used in the synthesis of coordination polymers, which can have various applications in catalysis, gas storage, and drug delivery .

Result of Action

Similar compounds have shown antioxidant activity and have been used in the synthesis of coordination polymers .

Synthesis routes and methods

Procedure details

A solution of methyl-3-cyano-5-dimethylaminobenzoate (318 mg, 1.6 mmol) in tetrahydrofuran (5 mL) was treated with 0.5 N lithium hydroxide (3.7 mL, 1.9 mmol). The reaction was stirred at 70° C. for 30 minutes and then the solvent was removed in vacuo. The residue was dissolved in a small amount of water and then acidified by the dropwise addition of 2 N hydrogen chloride until a white precipitate no longer formed. Following extraction of the aqueous layer with diethyl ether, the organic layer was then washed with water and saturated brine, dried over anhydrous sodium sulfate, filtered, and concentrated to afford 308 mg (quantitative) of 3-cyano-5-dimethylaminobenzoic acid.